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Compound of Interest

Compound Name: Scp1-IN-1

Cat. No.: B10831353 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This document provides a detailed protocol for the proper dissolution and storage of Scp1-IN-
1, a potent and selective covalent inhibitor of Small CTD Phosphatase 1 (SCP1). Adherence to

this protocol is crucial for maintaining the integrity, stability, and efficacy of the compound for

research applications.

Chemical Properties of Scp1-IN-1
A summary of the key chemical and physical properties of Scp1-IN-1 is presented below. This

data is essential for accurate preparation of stock solutions and for understanding the

compound's characteristics.
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Property Value Source

Chemical Name

N-(4-hydroxyphenyl)-2-(1,1,3-

trioxo-1,2-benzothiazol-2-

yl)acetamide

PubChem[1]

Synonyms SH T-62, SCP-1
MedchemExpress[2],

MedKoo[3]

Molecular Formula C₁₅H₁₂N₂O₅S PubChem[1], MedKoo[3]

Molecular Weight 332.33 g/mol MedKoo[3]

CAS Number 2764615-55-4 MedchemExpress[4]

Mechanism of Action Pathway
Scp1-IN-1 is a covalent inhibitor of SCP1, which leads to the degradation of the RE1-Silencing

Transcription factor (REST). Elevated REST levels are associated with tumor growth in certain

cancers, such as glioblastoma. The inhibition of SCP1 by Scp1-IN-1 reduces the transcriptional

activity of REST.[2]
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Caption: Mechanism of Scp1-IN-1 action.

Experimental Protocol: Dissolution of Scp1-IN-1
This protocol outlines the steps for preparing a stock solution of Scp1-IN-1. The recommended

solvent is Dimethyl Sulfoxide (DMSO).[3][5]

3.1. Materials and Equipment

Scp1-IN-1 powder

Anhydrous/Hygroscopic DMSO

Sterile polypropylene or glass vials
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Calibrated analytical balance

Vortex mixer

Ultrasonic bath (recommended)

Pipettes and sterile filter tips

3.2. Stock Solution Preparation Workflow

The following diagram illustrates the workflow for reconstituting the lyophilized Scp1-IN-1
powder.

Caption: Workflow for Scp1-IN-1 stock solution preparation.

3.3. Step-by-Step Procedure

Preparation: Before opening, bring the vial of Scp1-IN-1 powder to room temperature to

prevent moisture condensation.

Weighing: Accurately weigh the desired amount of powder using a calibrated analytical

balance in a chemical fume hood.

Solvent Calculation: Calculate the volume of DMSO required to achieve the desired stock

concentration. For a 10 mM stock solution: Volume (L) = Mass (g) / (332.33 g/mol * 0.010

mol/L)

Dissolution: Add the calculated volume of DMSO to the vial containing the Scp1-IN-1
powder.

Mixing: Vortex the solution thoroughly. To achieve high concentrations, such as 100 mg/mL,

the use of an ultrasonic bath may be necessary to ensure complete dissolution.[2]

Aliquotting: To avoid repeated freeze-thaw cycles, which can degrade the compound,

dispense the stock solution into smaller, single-use aliquots in sterile polypropylene tubes.[2]

Storage: Store the aliquots as recommended in the storage section below.
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Storage and Stability
Proper storage is critical to maintain the stability and activity of Scp1-IN-1. The following

conditions are recommended based on vendor data sheets.

Form Storage Temperature Shelf Life

Solid Powder -20°C 3 years[2]

4°C 2 years[2]

In Solvent (DMSO) -80°C 6 months[2]

-20°C 1 month[2]

Note: When shipped, the compound is stable at room temperature for several weeks.[3][6][7]

For long-term storage, always follow the recommended conditions. It is advised to use stock

solutions stored at -80°C within six months and those at -20°C within one month.[2]

Safety Precautions
Handle Scp1-IN-1 in a well-ventilated area, preferably a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and chemical-resistant gloves.

Refer to the Safety Data Sheet (SDS) for complete safety and handling information.

Avoid inhalation of dust and contact with skin and eyes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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